(3R,4R)-4-((2-Aminobenzyl)amino)pyrrolidin-3-ol

• Molecular Formula: C11H17N3O
• Molecular Weight: 207.27 g/mol
• IUPAC Name: (3R,4R)-4-[(2-aminophenyl)methylamino]pyrrolidin-3-ol
• InChI: InChI=1S/C11H17N3O/c12-9-4-2-1-3-8(9)5-14-10-6-13-7-11(10)15/h1-4,10-11,13-15H,5-7,12H2/t10-,11-/m1/s1
• InChI Key: ONZVMMNVHQHBHF-GHMZBOCLSA-N
• Isomeric SMILES: C1[C@H]([C@@H](CN1)O)NCC2=CC=CC=C2N
• Canonical SMILES: C1C(C(CN1)O)NCC2=CC=CC=C2N

Description

(3R,4R)-4-((2-Aminobenzyl)amino)pyrrolidin-3-ol is a pyrrolidine-based compound featuring a stereospecific (3R,4R) configuration, a hydroxymethyl group at position 3, and a 2-aminobenzylamino substituent at position 2. The 2-aminobenzyl group introduces both aromatic and amine functionalities, which may enhance interactions with enzyme active sites through hydrogen bonding or π-stacking .

Biological Activity

(3R,4R)-4-((2-Aminobenzyl)amino)pyrrolidin-3-ol is a compound of significant interest in medicinal chemistry due to its potential biological activities. This article reviews its biological properties, particularly its inhibitory effects on various enzymes and its implications for therapeutic applications, especially in neurodegenerative diseases like Alzheimer's.

Chemical Structure and Properties

The compound's structure can be described as follows:

• Molecular Formula : C₁₁H₁₄N₂O
• IUPAC Name : (3R,4R)-4-((2-Aminobenzyl)amino)pyrrolidin-3-ol
• Molecular Weight : 194.25 g/mol

This compound features a pyrrolidine ring with an amino group and a benzyl substituent, which are critical for its biological activity.

1. Enzyme Inhibition

Research indicates that derivatives of pyrrolidine compounds exhibit significant inhibition of beta-secretase (BACE1), an enzyme implicated in the pathogenesis of Alzheimer’s disease. For example, studies have shown that certain analogs can inhibit BACE1 with IC50 values in the low micromolar range, suggesting that modifications to the pyrrolidine structure can enhance inhibitory potency .

Compound	Inhibition Activity (IC50)	Remarks
(3R,4R)-4-((2-Aminobenzyl)amino)pyrrolidin-3-ol	TBD	Potential BACE1 inhibitor
(3S,4S)-4-aminopyrrolidine derivatives	0.05 μM	More potent than other tested compounds

2. Selectivity and Toxicity

The selectivity of (3R,4R)-4-((2-Aminobenzyl)amino)pyrrolidin-3-ol over related enzymes such as BACE2 and cathepsin D is crucial for minimizing side effects in therapeutic applications. Studies suggest that while some derivatives show high selectivity and low cytotoxicity, further research is needed to establish the safety profile of this specific compound .

3. Neuroprotective Effects

In vitro studies have demonstrated that compounds similar to (3R,4R)-4-((2-Aminobenzyl)amino)pyrrolidin-3-ol can exhibit neuroprotective effects by reducing amyloid-beta aggregation and enhancing neuronal survival under stress conditions. This activity is particularly relevant for developing treatments for Alzheimer’s disease .

Case Studies and Research Findings

Several studies have focused on the structure-activity relationship (SAR) of pyrrolidine derivatives:

• SAR Studies : A comprehensive SAR analysis highlighted that modifications at the amino group significantly affect both the potency and selectivity of BACE1 inhibitors derived from pyrrolidine structures .
• Cell-Based Assays : Compounds were tested in cellular models to assess their permeability and efficacy in reducing amyloid-beta levels. Results indicated that certain modifications led to improved cell permeability without compromising inhibition efficacy .

Chemical Reactions Analysis

Epoxide Ring-Opening with Amines

The synthesis of structurally related trans-4-aminopiperidin-3-ols involves stereospecific epoxide ring-opening reactions. For example:

• Reaction : (3R,4S)-epoxypiperidine derivatives react with amines (e.g., benzylamine, 2-hydroxyethylamine) in acetonitrile with LiClO₄ as a catalyst (Scheme 1) .

• Conditions : Room temperature, 24 hours, yields 75–85%.

• Outcome : Enantiomerically pure trans-(3R,4R)-4-aminopiperidin-3-ols are formed, analogous to the target compound’s synthesis .

Reductive Amination

Reductive amination is pivotal for introducing the 2-aminobenzyl group:

• Example : Boc-protected aldehydes (e.g., Boc-l-valinal) undergo reductive amination with pyrrolidine derivatives under hydrogenation conditions .

• Catalyst : Palladium or platinum catalysts.

• Yield : Typically >70% after Boc deprotection with HCl .

Protection/Deprotection Strategies

• Boc Protection : tert-Butoxycarbonyl (Boc) groups are used to protect amines during synthesis. Deprotection is achieved with trifluoroacetic acid (TFA) or HCl in methanol .

• Cbz Protection : Benzyl chloroformate (Cbz-Cl) is employed for temporary amine protection, removed via hydrogenolysis .

Amide Coupling

The primary amine reacts with carboxylic acids or activated esters:

• Reagents : HBTU, EDC·HCl, or HOBt in acetonitrile or dichloromethane.

• Application : Used to conjugate the pyrrolidine core to aryl fragments (e.g., 7-hydroxy-d-Tic) .

Nucleophilic Substitution

• Chloroformate Reactions : Treatment with triphosgene converts alcohols to chloroformates, enabling subsequent amine coupling .

• Triflate Intermediates : Bis-triflate intermediates (e.g., 17 ) facilitate palladium-catalyzed cross-couplings (e.g., cyanation, benzylation) .

Comparative Reaction Data

Reaction Type	Conditions	Yield	Key Features	Source
Epoxide ring-opening	LiClO₄, CH₃CN, rt, 24h	75–85%	Stereospecific, enantiopure products
Reductive amination	Pd/C, H₂, MeOH	70–90%	Chiral center retention
Boc deprotection	TFA in DCM or HCl in MeOH	>95%	Mild, efficient
Amide coupling	HBTU, DIPEA, CH₃CN	60–80%	Broad substrate compatibility

Mechanistic Insights

• Epoxide Aminolysis : Proceeds via SN2 mechanism, with LiClO₃ enhancing nucleophilicity of amines .

• Palladium Catalysis : Key for cross-couplings (e.g., Suzuki-Miyaura, cyanation) in constructing aromatic moieties .

Challenges and Optimization

• Stereochemical Control : Chiral auxiliaries (e.g., oxazolidinones) ensure enantiopurity during synthesis .

• Solvent Effects : Acetonitrile and DMF enhance reaction rates in nucleophilic substitutions .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Functional Analogues in BER Glycosylase Studies

1NBn [(3R,4R)-1-Benzyl(hydroxymethyl)pyrrolidin-3-ol]

• Structure : Benzyl group at position 1, hydroxymethyl at position 3.
• Role: High-affinity TS mimic for BER glycosylases (Fpg, hOGG1, hNEIL1) with subnanomolar Kd values (~pM range).
• Key Finding: The benzyl group enhances binding affinity compared to non-benzylated analogs, likely due to hydrophobic interactions within enzyme pockets .

1N [(3R,4R)-(Hydroxymethyl)pyrrolidin-3-ol]

• Structure : Lacks the benzyl group but retains the hydroxymethyl substituent.
• Role : Similar TS mimic but exhibits lower lipophilicity than 1NBn.
• Key Finding : Despite structural simplicity, 1N maintains high affinity (Kd ~pM), suggesting the hydroxymethyl group is critical for enzyme recognition .

THF (Tetrahydrofuran Abasic Analog)

• Structure: Non-polar furanose ring without functional groups.
• Role : Common abasic site analog with weaker binding (higher Kd) compared to pyrrolidine TS mimics.
• Key Finding : Highlights the superiority of pyrrolidine-based TS mimics in mimicking enzymatic transition states .

Comparison Table: Structural and Binding Properties

Compound	Substituents	Stereochemistry	Kd (pM)	Enzymes Targeted
Target Compound	2-Aminobenzylamino, hydroxymethyl	(3R,4R)	N/A*	BER glycosylases (hypothesized)
1NBn	Benzyl, hydroxymethyl	(3R,4R)	~1–10	Fpg, hOGG1, hNEIL1
1N	Hydroxymethyl	(3R,4R)	~1–10	Fpg, hOGG1, hNEIL1
THF	None (abasic site)	N/A	>1000	BER glycosylases

*No direct binding data for the target compound is available in the provided evidence.

(3R,4R)-1-Benzyl-4-(Hydroxymethyl)pyrrolidin-3-ol ( Precursor)

• Structure: Benzyl and hydroxymethyl groups but lacks the 2-aminobenzylamino substituent.
• Role: Synthetic precursor for iminosugar derivatives.

(3S,4S)-4-((R)-1-Phenylethylamino)-1-Tosylpyrrolidin-3-ol

• Structure: Tosyl and phenylethylamino groups with (3S,4S) stereochemistry.
• Role: Not explicitly stated but likely explored for enzyme inhibition.

(3S,4R)-4-Benzylpyrrolidin-3-ol

• Structure : Benzyl group without hydroxymethyl or amine substituents.
• Role : Undefined in the evidence but structurally simpler.
• Key Difference : The lack of functional groups (amine, hydroxymethyl) likely diminishes enzyme-binding efficacy compared to the target compound .

Enzyme Interaction Mechanisms

• Target Compound Hypothesis: The 2-aminobenzylamino group may provide dual interactions: Aromatic stacking with DNA base pockets. Hydrogen bonding via the amine group, enhancing affinity beyond 1NBn and 1N .
• Stereochemical Sensitivity : The (3R,4R) configuration is critical for mimicking the distorted sugar pucker in enzymatic TS, as seen in 1NBn and 1N. Stereoisomers (e.g., 3S,4S) disrupt this mimicry .

Q & A

Basic Research Questions

Q. What synthetic methodologies are recommended for stereoselective synthesis of (3R,4R)-4-((2-Aminobenzyl)amino)pyrrolidin-3-ol?

• Methodology : The compound can be synthesized via asymmetric 1,3-dipolar cycloaddition using (S)-diethyl malate as a chiral precursor. Key steps include:

• Reaction conditions : Methanol solvent, potassium carbonate base, and controlled temperature (0°C to room temperature) to optimize stereochemical outcomes .
• Large-scale optimization : Use of catalytic asymmetric induction to minimize racemization, with yields >90% achievable under optimized conditions .
  • Characterization : Confirm stereochemistry via chiral HPLC or X-ray crystallography.

Q. How can the structural and thermal stability of crystalline forms of this compound be characterized?

• Methodology :

• X-ray diffraction (XRD) : Resolve crystal lattice parameters and hydrogen-bonding networks.
• Differential scanning calorimetry (DSC) : Measure melting points and polymorphic transitions (e.g., endothermic peaks at 178°C observed in related derivatives) .
• Dynamic vapor sorption (DVS) : Assess hygroscopicity, critical for pharmaceutical formulation .

Q. What are the key structure-activity relationships (SAR) for this compound in biological systems?

• Methodology :

• Pharmacophore modeling : The pyrrolidin-3-ol core and 2-aminobenzyl group are critical for binding to enzymes like DNA glycosylases. Substituents on the benzyl group modulate steric and electronic interactions .
• Enzymatic assays : Compare inhibition constants (e.g., K_d ~ pM for DNA repair enzymes like hOGG1) against analogs with modified substituents .

Advanced Research Questions

Q. How can conflicting data on the compound’s bioactivity (e.g., anticancer vs. DNA repair applications) be reconciled experimentally?

• Methodology :

• Dose-response profiling : Test activity in dual-context assays (e.g., cancer cell proliferation vs. BER enzyme inhibition).
• Target engagement studies : Use photoaffinity labeling or surface plasmon resonance (SPR) to confirm binding specificity to distinct targets (e.g., DNA glycosylases vs. kinase domains) .
• Transcriptomic analysis : Compare gene expression profiles in treated cells to identify pathway-specific effects .

Q. What strategies are effective for analyzing the compound’s role as a transition-state analog in base excision repair (BER)?

• Methodology :

• Kinetic isotope effects (KIE) : Compare reaction rates with natural substrates (e.g., 8-oxoguanine) vs. the analog to infer transition-state mimicry .
• Crystallographic studies : Co-crystallize the compound with BER enzymes (e.g., hOGG1) to visualize active-site interactions and bond distortion .
• Competitive binding assays : Measure displacement of abasic site analogs (e.g., THF) to quantify relative affinity .

Q. How can stereochemical impurities in synthesized batches impact biological activity, and how are they quantified?

• Methodology :

• Chiral chromatography : Use polysaccharide-based columns (e.g., Chiralpak AD-H) to resolve enantiomers.
• Biological validation : Test enantiomerically pure batches in enzyme inhibition assays (e.g., 100-fold selectivity observed for (3R,4R) vs. (3S,4S) in glycosylase binding) .
• Process analytical technology (PAT) : Implement in-line FTIR or Raman spectroscopy to monitor stereochemical integrity during synthesis .

Notes for Experimental Design

• Contradictions in evidence : While the compound exhibits anticancer activity in crystalline form , its primary mechanistic data relate to DNA repair . Design orthogonal assays to distinguish context-dependent effects.
• Stereochemical sensitivity : Even minor enantiomeric impurities (>2%) can drastically reduce binding affinity for glycosylases . Prioritize chiral resolution methods during synthesis.